Cas no 640728-53-6 (5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)-)

5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)- structure
640728-53-6 structure
Product Name:5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)-
CAS No:640728-53-6
MF:C11H16O4
MW:212.242343902588
CID:500343
PubChem ID:45095057
Update Time:2025-04-19

5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-, (1R,2S)-
    • 5,7-Dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-,(1R,2S)-(9CI)
    • 5,7-dioxaspiro[2.5]octane-4,8-dione,1-ethyl-2,6,6-trimethyl-,(1r,2s)-
    • 640728-53-6
    • Inchi: 1S/C11H16O4/c1-5-7-6(2)11(7)8(12)14-10(3,4)15-9(11)13/h6-7H,5H2,1-4H3/t6-,7+/m0/s1
    • InChI Key: GFELICXFWNUSHP-NKWVEPMBSA-N
    • SMILES: O1C(C)(C)OC(C2(C1=O)[C@@H](C)[C@H]2CC)=O

Computed Properties

  • Exact Mass: 212.10500
  • Monoisotopic Mass: 212.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 52.60000
  • LogP: 1.48480
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